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Compound of Interest

Compound Name: Sodium dimethyldithiocarbamate

Cat. No.: B093518 Get Quote

Sodium Dimethyldithiocarbamate: A
Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of

Sodium Dimethyldithiocarbamate (SDMC). It is designed to be a comprehensive resource,

incorporating quantitative data, detailed experimental methodologies, and visualizations of

relevant biological pathways and experimental workflows.

Physical Properties
Sodium dimethyldithiocarbamate is a versatile organosulfur compound with a range of

applications stemming from its distinct physical characteristics. The solid form is typically a

white to off-white crystalline substance, while it is also commonly handled as a clear yellow to

grass-green aqueous solution.[1][2]

Quantitative Physical Properties
The key physical properties of sodium dimethyldithiocarbamate are summarized in the table

below for easy reference and comparison.
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Property Value References

Molecular Formula C₃H₆NNaS₂ [3]

Molecular Weight 143.21 g/mol [3]

Appearance

White to off-white crystalline

solid or a clear yellow to grass-

green aqueous solution.[1][2]

[1][2]

Melting Point 106-108 °C (decomposes) [3]

Solubility in Water Miscible [3]

Density 1.18 g/cm³

pKa
5.4 (for the parent

dimethyldithiocarbamic acid)
[3]

Experimental Protocols for Determining Physical
Properties
The following are detailed methodologies for the determination of the key physical properties of

sodium dimethyldithiocarbamate, based on established OECD guidelines.

The melting point is determined using the capillary method with a calibrated apparatus.

Apparatus: Melting point apparatus (e.g., Mel-Temp), capillary tubes, thermometer.

Procedure:

A small amount of finely powdered, dry sodium dimethyldithiocarbamate is packed into

a capillary tube, sealed at one end, to a height of approximately 3 mm.

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a rate of 10-20°C per minute for an initial approximate

determination.
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For a precise measurement, the heating rate is slowed to 1-2°C per minute as the

temperature approaches the approximate melting point.

The temperature at which the substance begins to melt and the temperature at which it is

completely molten are recorded as the melting range. Due to decomposition, observation

of color change and gas evolution should also be noted.

The flask method is suitable for determining the high solubility of sodium
dimethyldithiocarbamate in water.

Apparatus: Erlenmeyer flask with a stopper, magnetic stirrer, analytical balance,

temperature-controlled water bath.

Procedure:

An excess amount of sodium dimethyldithiocarbamate is added to a known volume of

deionized water in an Erlenmeyer flask.

The flask is placed in a temperature-controlled water bath set at a standard temperature

(e.g., 20°C) and stirred vigorously for a sufficient time to reach equilibrium (typically 24

hours).

After stirring, the mixture is allowed to stand to let undissolved solid settle.

A sample of the supernatant is carefully withdrawn, filtered through a membrane filter

(0.45 µm), and the concentration of sodium dimethyldithiocarbamate in the filtrate is

determined by a suitable analytical method, such as UV-Vis spectrophotometry or HPLC.

The oscillating densitometer method provides a precise measurement of the density of the

aqueous solution.

Apparatus: Oscillating U-tube densitometer, thermostat.

Procedure:

The instrument is calibrated using two substances of known density (e.g., dry air and

deionized water).
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A sample of a sodium dimethyldithiocarbamate solution of known concentration is

introduced into the U-tube.

The oscillation period of the U-tube is measured, from which the density of the solution is

calculated by the instrument's software.

The dissociation constant of the parent acid, dimethyldithiocarbamic acid, can be determined

by potentiometric titration.

Apparatus: pH meter with a glass electrode, burette, temperature-controlled vessel.

Procedure:

A solution of sodium dimethyldithiocarbamate of known concentration is prepared in

water.

The solution is titrated with a standardized solution of a strong acid (e.g., HCl).

The pH of the solution is measured after each addition of the titrant.

A titration curve is constructed by plotting the pH versus the volume of titrant added.

The pKa is determined from the pH at the half-equivalence point.

Chemical Properties
The chemical behavior of sodium dimethyldithiocarbamate is largely dictated by the

dithiocarbamate functional group, which confers chelating properties and susceptibility to

decomposition under certain conditions.

Quantitative Chemical Properties
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Property Description References

Stability

Stable under normal storage

conditions in a cool, dry place.

[4] Aqueous solutions are

alkaline and decompose

slowly, a process accelerated

by acids.[5]

[4][5]

Decomposition

When heated to

decomposition, it emits toxic

fumes of nitrogen oxides,

sulfur oxides, and sodium

oxide.[5] In aqueous solution, it

can decompose to carbon

disulfide and dimethylamine.[5]

[5]

Reactivity

Incompatible with strong

oxidizing agents, acids,

aldehydes, nitrides, and

hydrides.[5]

[5]

Synthesis of Sodium Dimethyldithiocarbamate
Sodium dimethyldithiocarbamate is synthesized through the reaction of dimethylamine with

carbon disulfide in the presence of sodium hydroxide.[3]

Reactants: Dimethylamine, Carbon Disulfide, Sodium Hydroxide.

Procedure:

A solution of dimethylamine in water is cooled in a reaction vessel equipped with a stirrer

and a cooling system.

Carbon disulfide is added dropwise to the cooled dimethylamine solution while maintaining

a low temperature to control the exothermic reaction.
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A solution of sodium hydroxide is then slowly added to the reaction mixture to form the

sodium salt.

The resulting solution is the aqueous form of sodium dimethyldithiocarbamate. To

obtain the solid crystalline form, the water is removed under reduced pressure.

Reactants

Reaction Process Products
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Sodium Hydroxide

Aqueous Sodium
Dimethyldithiocarbamate

Solid Sodium
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Evaporation
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Synthesis of Sodium Dimethyldithiocarbamate.

Biological Activity and Signaling Pathways
Dithiocarbamates, including sodium dimethyldithiocarbamate, are known to interact with

various biological systems, most notably through the inhibition of the Nuclear Factor-kappa B

(NF-κB) signaling pathway.[6] This pathway is a central regulator of inflammatory responses,

cell survival, and proliferation.

Inhibition of the NF-κB Signaling Pathway
The canonical NF-κB pathway is activated by various stimuli, such as inflammatory cytokines

(e.g., TNF-α) and pathogen-associated molecular patterns (PAMPs). This activation leads to

the phosphorylation and subsequent degradation of the inhibitory IκB proteins, allowing the NF-
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κB dimers (typically p50/p65) to translocate to the nucleus and induce the transcription of target

genes involved in inflammation and immunity.[7][8]

Dithiocarbamates are thought to inhibit this pathway through their antioxidant and metal-

chelating properties. They can interfere with the upstream signaling kinases, such as IκB

kinase (IKK), thereby preventing the degradation of IκB and keeping NF-κB sequestered in the

cytoplasm.[6]

NF-κB Signaling Pathway Diagram

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC2882124/
https://www.cellsignal.com/pathways/nfkb-signaling-pathway
https://pmc.ncbi.nlm.nih.gov/articles/PMC3320112/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093518?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extracellular Stimuli

Plasma Membrane Cytoplasm

Nucleus

TNF-α

TNFR

LPS

TLR4

IKK Complex

Activation Activation

IκB

Phosphorylation

p50/p65
(NF-κB)

p50/p65

Translocation

Sodium Dimethyldithiocarbamate

Inhibition

DNA

Inflammatory Gene
Transcription

Induces

Click to download full resolution via product page

Inhibition of the NF-κB pathway by SDMC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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